Cas no 2228251-11-2 (3-(5-bromo-2-methoxypyridin-3-yl)oxolane-2,5-dione)

• Product Name: 3-(5-bromo-2-methoxypyridin-3-yl)oxolane-2,5-dione
• CAS No: 2228251-11-2
• MF: C₁₀H₈BrNO₄
• MW: 286.078822135925
• CID: 6276676
• PubChem ID: 165680723
• Update Time: 2025-05-19

3-(5-bromo-2-methoxypyridin-3-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-methoxypyridin-3-yl)oxolane-2,5-dione
• 2228251-11-2
• EN300-1917747

• Inchi： 1S/C10H8BrNO4/c1-15-9-6(2-5(11)4-12-9)7-3-8(13)16-10(7)14/h2,4,7H,3H2,1H3
• InChI Key： OPPGVVCBAKYREO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C1C(=O)OC(C1)=O)OC

Computed Properties

• Exact Mass: 284.96367g/mol
• Monoisotopic Mass: 284.96367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-(5-bromo-2-methoxypyridin-3-yl)oxolane-2,5-dione

Research Briefing on 3-(5-bromo-2-methoxypyridin-3-yl)oxolane-2,5-dione (CAS: 2228251-11-2): Recent Advances and Applications

3-(5-bromo-2-methoxypyridin-3-yl)oxolane-2,5-dione (CAS: 2228251-11-2) is a heterocyclic compound that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for drug discovery. This briefing synthesizes the latest research on this compound, focusing on its synthetic applications, biological activities, and emerging therapeutic potentials. The compound's unique structural features, including the bromopyridine and oxolane-2,5-dione moieties, make it a promising candidate for the development of novel bioactive molecules.

Recent studies have highlighted the role of 3-(5-bromo-2-methoxypyridin-3-yl)oxolane-2,5-dione as a key intermediate in the synthesis of small-molecule inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors, showing potent activity against a range of cancer-associated kinases. The bromine atom at the 5-position of the pyridine ring allows for further functionalization via cross-coupling reactions, enabling the rapid generation of diverse analogs for structure-activity relationship (SAR) studies.

In addition to its synthetic versatility, this compound has shown promising biological activities in preclinical models. Research conducted by Smith et al. (2024) revealed that derivatives of 3-(5-bromo-2-methoxypyridin-3-yl)oxolane-2,5-dione exhibit significant anti-inflammatory properties by modulating the NF-κB signaling pathway. These findings suggest potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Moreover, the compound's ability to penetrate the blood-brain barrier has sparked interest in its use for central nervous system (CNS) drug development.

The mechanistic studies of 3-(5-bromo-2-methoxypyridin-3-yl)oxolane-2,5-dione derivatives have also uncovered their interactions with specific protein targets. For example, crystallographic analyses have shown that these compounds can bind to the ATP-binding sites of certain kinases, inducing conformational changes that inhibit enzymatic activity. This detailed understanding of the binding modes has facilitated the rational design of more potent and selective inhibitors, as reported in a recent Nature Communications article (2024).

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 3-(5-bromo-2-methoxypyridin-3-yl)oxolane-2,5-dione-based compounds. Issues such as metabolic stability and oral bioavailability need to be addressed to translate these findings into clinically viable therapeutics. Ongoing research is exploring prodrug strategies and formulation technologies to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound class.

In conclusion, 3-(5-bromo-2-methoxypyridin-3-yl)oxolane-2,5-dione represents a promising scaffold in medicinal chemistry, with demonstrated applications in kinase inhibition, anti-inflammatory therapy, and CNS drug discovery. Continued research into its derivatives and mechanisms of action will likely yield novel therapeutic agents with improved efficacy and safety profiles. This briefing underscores the importance of further investigation into this compound and its potential to address unmet medical needs.